Cas no 79078-31-2 (Pyridine,2-bromomethyl-4-nitro-, 1-oxide (9CI))

• Product Name: Pyridine,2-bromomethyl-4-nitro-, 1-oxide (9CI)
• CAS No: 79078-31-2
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 554208
• PubChem ID: 53471962
• Update Time: 2025-04-19

Pyridine,2-bromomethyl-4-nitro-, 1-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-bromomethyl-4-nitro-, 1-oxide (9CI)
• 2-(bromomethyl)-4-nitro-1-oxidopyridin-1-ium
• 2-Bromomethyl-4-nitropyridine-1-oxide
• 2-(Brommethyl)-4-nitropyridin-1-oxid
• 2-(Bromométhyl)-4-nitropyridine-1-oxyde
• Pyridine, 2-(bromomethyl)-4-nitro-, 1-oxide
• T6NJ AO B1E DNW
• 79078-31-2
• 2-(Bromomethyl)-4-nitro-1-oxo-1lambda~5~-pyridine
• DTXSID20703804
• J-400280

• Inchi： 1S/C6H5BrN2O3/c7-4-6-3-5(9(11)12)1-2-8(6)10/h1-3H,4H2
• InChI Key： DAAPWWCPWYUAEI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C[N+]=1[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.94835g/mol
• Monoisotopic Mass: 231.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų